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Compound of Interest

Compound Name: Cyanazine-d5

Cat. No.: B562985 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents like Cyanazine-d5 is paramount for ensuring laboratory

safety and environmental protection. Cyanazine-d5, a deuterated stable isotope of the triazine

herbicide Cyanazine, requires careful handling as a hazardous substance due to its toxicity and

potential environmental impact. This guide provides essential, step-by-step procedures for its

proper disposal.

Safety and Hazard Profile
Cyanazine-d5 should be handled with the same precautions as its non-deuterated counterpart,

Cyanazine. The primary hazards associated with Cyanazine are acute oral toxicity and high

toxicity to aquatic life with long-lasting effects.[1] Always consult the Safety Data Sheet (SDS)

for the specific formulation of Cyanazine-d5 you are using before handling.

Key Hazard Information for Cyanazine:
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Property Value Reference

GHS Hazard Statements

H301: Toxic if swallowedH410:

Very toxic to aquatic life with

long lasting effects

[1]

GHS Precautionary

Statements

P264, P270, P273, P301 +

P310 + P330, P391, P405,

P501

[1]

Appearance
White or colorless crystalline

solid
[2]

Molecular Formula C₉H₈D₅ClN₆ [3]

Molecular Weight 245.72 g/mol

Water Solubility
171 mg/L at 25°C (for

Cyanazine)

Personal Protective Equipment (PPE)
When handling Cyanazine-d5, appropriate personal protective equipment must be worn to

minimize exposure. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or chemical goggles.

Body Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Procedure
The disposal of Cyanazine-d5 must comply with all federal, state, and local regulations. It is

imperative to treat this compound as hazardous waste and avoid disposal through standard

drains or municipal trash.
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Waste Identification and Segregation:

Clearly label all waste containers containing Cyanazine-d5 with its full chemical name and

appropriate hazard symbols (e.g., "Toxic," "Hazardous to the Aquatic Environment").

Segregate waste containing Cyanazine-d5 from other laboratory waste streams to

prevent incompatible chemical reactions.

Containerization:

Use a dedicated, properly labeled, and sealed container for the collection of Cyanazine-
d5 waste.

The container must be made of a material compatible with the chemical and any solvents

used.

Storage of Chemical Waste:

Store the hazardous waste container in a designated, secure area away from incompatible

materials.

The storage area should be well-ventilated and have secondary containment to prevent

the spread of potential spills.

Spill Management:

In the event of a spill, wear the appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in the designated hazardous waste container.

For larger spills, follow your institution's established emergency procedures for hazardous

material spills.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Provide the disposal contractor with a complete and accurate description of the waste,

including its chemical composition and any known hazards.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cyanazine-d5.
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Cyanazine-d5 Disposal Workflow

Start: Cyanazine-d5 Waste Generated

Identify and Segregate Waste
(Label with Chemical Name and Hazards)

Containerize in a Compatible,
Sealed, and Labeled Container

Store in a Designated, Secure,
and Ventilated Area with
Secondary Containment

Spill Occurs?

Follow Spill Management Protocol:
- Wear appropriate PPE

- Contain and clean up spill
- Place spill debris in hazardous waste container

Yes

Contact EHS or Licensed
Hazardous Waste Contractor

for Pickup

No

Provide Accurate Waste Information
for Manifest

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Cyanazine-d5.

Experimental Protocols
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Currently, there are no widely established and cited laboratory-scale experimental protocols for

the chemical neutralization or degradation of Cyanazine-d5 for disposal purposes. Research

on the degradation of triazine herbicides has primarily focused on environmental and biological

processes, such as microbial degradation in soil. Therefore, the recommended and safest

procedure for laboratories is not to attempt chemical treatment of the waste but to follow the

hazardous waste disposal guidelines outlined above.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Cyanazine-d5, protecting both themselves and the environment. Always consult

your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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